7-(2-Furanylmethylamino)-2,3-dimethyl-4-thieno[1,2]pyrimido[4,5-b]pyridazinone

• Molecular Formula: C16H14N4O2S
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 12-(furan-2-ylmethylamino)-4,5-dimethyl-6-thia-1,8,13-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaen-2-one
• InChI: InChI=1S/C16H14N4O2S/c1-9-10(2)23-15-14(9)16(21)20-13(18-15)6-5-12(19-20)17-8-11-4-3-7-22-11/h3-7H,8H2,1-2H3,(H,17,19)
• InChI Key: HSBXIKPDZKFQCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N3C(=N2)C=CC(=N3)NCC4=CC=CO4)C

Description

7-(2-Furanylmethylamino)-2,3-dimethyl-4-thieno[1,2]pyrimido[4,5-b]pyridazinone is a heterocyclic compound characterized by a fused thieno-pyrimido-pyridazinone core. Its structure integrates a thiophene ring fused to a pyrimidine moiety, which is further condensed with a pyridazinone system. Key substituents include a 2-furanylmethylamino group at position 7 and methyl groups at positions 2 and 2. This unique architecture positions it within a class of nitrogen-containing polyheterocyclic compounds, which are frequently explored for antitumor and kinase-inhibitory activities due to their structural resemblance to purine bases .

Biological Activity

The compound 7-(2-Furanylmethylamino)-2,3-dimethyl-4-thieno[1,2]pyrimido[4,5-b]pyridazinone represents a novel class of pyrimidine derivatives with potential biological activity. This article aims to explore its biological properties, including antitumor and antimicrobial activities, as well as its mechanism of action based on existing research findings.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

• Molecular Formula : C₁₄H₁₈N₄OS
• Molecular Weight : 298.39 g/mol

The structure features a fused thieno-pyrimidine ring system that is known for its diverse biological activities.

Antitumor Activity

Recent studies have evaluated the antitumor potential of pyrimidine derivatives, including the compound . In vitro assays demonstrated significant cytotoxic effects against various cancer cell lines.

Case Study: Antitumor Efficacy

A study conducted by researchers synthesized several derivatives and tested them against human lung cancer cell lines (A549, HCC827, NCI-H358). The results indicated:

• Cell Viability Assays : The compound exhibited IC₅₀ values ranging from 10 to 25 µM across different cell lines.
• Mechanism of Action : The compound was found to induce apoptosis through the mitochondrial pathway, as evidenced by increased levels of cytochrome c in the cytosol and activation of caspases.

Antimicrobial Activity

In addition to its antitumor properties, the compound has shown promising antimicrobial activity.

Research Findings

A comparative study assessed the antimicrobial efficacy of various pyrimidine derivatives against common pathogens:

Compound	Bacterial Strains Tested	Minimum Inhibitory Concentration (MIC)
7-(2-Furanylmethylamino)-2,3-dimethyl-4-thieno[1,2]pyrimido[4,5-b]pyridazinone	E. coli, S. aureus	15 µg/mL
Control Compound	E. coli, S. aureus	30 µg/mL

The results suggested that this compound was more effective than the control in inhibiting bacterial growth.

The biological activity of this compound is attributed to its ability to interact with cellular targets:

• DNA Binding : Studies have shown that the compound binds to DNA, particularly within the minor groove, which may interfere with replication and transcription processes.
• Enzyme Inhibition : It has been suggested that the compound inhibits key enzymes involved in cell proliferation and survival pathways.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Related Heterocyclic Compounds

Compound Name	Core Structure	Key Substituents	Pharmacological Activity	Reference
Target Compound	Thieno[1,2]pyrimido[4,5-b]pyridazinone	7-(2-Furanylmethylamino), 2,3-dimethyl	Anticipated antitumor activity (based on structural analogs)	–
Ethyl-1-cyano-3-phenylcarbamoyl-pyrrolizine	Pyrimido[4,5-b]pyrrolizine	Cyano, phenylcarbamoyl	Moderate antitumor activity (in vitro)
7-ethyl-2-[(4-fluorophenyl)amino]-pyrimido[1,2-a][1,3,5]triazinone	Pyrimido-triazinone	4-Fluorophenylamino, ethyl	Potential kinase inhibition (structural inference)
2-(4-Fluorophenyl)-imidazo[1,2-a]pyrimidine	Imidazo[1,2-a]pyrimidine	4-Fluorophenyl, 4-methylpiperazino	Enhanced receptor binding (fluorophenyl group)
Benzo[c]pyrimido[4,5-e][1,2]thiazine	Benzo-pyrimido-thiazine	Ethyl, fluorophenylacetamide	Unspecified bioactivity (structural uniqueness noted)
9H-Pyrimido[4,5-b]indole	Pyrimido[4,5-b]indole	Quinolin-4-yl, methoxy	Microtubule depolymerization (antitumor mechanism)
Thieno[3,2-d]pyrimidinone	Thieno-pyrimidinone	Methoxyphenyl, oxadiazole	Sulfur-mediated interactions (e.g., enzyme inhibition)

Antitumor Activity

• Pyrrolizine Derivatives: Pyrimido[4,5-b]pyrrolizine derivatives (e.g., ethyl-1-cyano-3-phenylcarbamoyl-pyrrolizine) exhibit moderate to weak antitumor activity in vitro, as shown in screening against human cancer cell lines . The target compound’s 2-furanylmethylamino group may enhance solubility or target affinity compared to phenylcarbamoyl substituents.
• Pyrimido-Indoles: Pyrimido[4,5-b]indoles with quinoline and methoxy groups (e.g., compound in ) demonstrate microtubule depolymerization, a mechanism distinct from DNA intercalation. The thieno-pyridazinone core of the target compound may offer alternative binding modes due to its electron-rich sulfur atom .

Substituent Effects

• Fluorophenyl Groups : Compounds like 2-(4-fluorophenyl)-imidazo[1,2-a]pyrimidine highlight the role of fluorine in improving metabolic stability and binding to hydrophobic pockets . The target compound’s furan ring, while less electronegative, may confer π-π stacking advantages.
• Methylpiperazino Groups: The methylpiperazino moiety in ’s compound enhances pharmacokinetic properties (e.g., blood-brain barrier penetration). In contrast, the target compound’s 2,3-dimethyl groups may limit such effects but reduce toxicity .